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Compound of Interest

Compound Name: ALR-27

Cat. No.: B12382824 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of specialized research chemicals is paramount. This guide provides essential, step-

by-step procedures for the proper disposal of ALR-27, a research-grade 5-lipoxygenase-

activating protein (FLAP) antagonist (CAS No. 903639-13-4).

While a specific Safety Data Sheet (SDS) for ALR-27 is not publicly available, the following

procedures are based on established best practices for the disposal of potent, small molecule

inhibitors used in laboratory settings. It is imperative to supplement this guidance with a

thorough review of your institution's specific protocols and consultation with your Environmental

Health and Safety (EHS) department.

Summary of Key Information for ALR-27 Disposal
The following table summarizes crucial information for the handling and disposal of ALR-27.

Due to the lack of a publicly available Safety Data Sheet (SDS), some specific quantitative data

is not available and should be confirmed with the supplier or through internal safety

assessments.
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Parameter Information Source

Chemical Name ALR-27 -

CAS Number 903639-13-4 -

Primary Hazard
Potent biological activity.

Assume toxic/harmful.

General practice for research

chemicals

Personal Protective Equipment

(PPE)

Safety glasses, lab coat,

chemical-resistant gloves.
[1][2]

Handling Precautions

Handle in a well-ventilated

area, preferably a fume hood.

Avoid generating dust.

[1][2]

Waste Segregation

Segregate from other waste

streams. Do not mix with

incompatible chemicals.

[1][2][3]

Acute Toxicity (Oral, Dermal,

Inhalation)

Not Available. Assume high

toxicity.
-

Environmental Hazards
Not Available. Assume harmful

to aquatic life.
-

Primary Disposal Method
Incineration at a licensed

hazardous waste facility.
[1][2][3]

Step-by-Step Disposal Protocol for ALR-27
The proper disposal of ALR-27 is a critical component of laboratory safety and environmental

responsibility. Adherence to the following protocol is essential for all personnel.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing ALR-27 at the point of generation.

This includes:

Unused or Expired Product: Pure, solid ALR-27 that is no longer needed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Glyoxalase_I_Inhibitors.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Glyoxalase_I_Inhibitors.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Glyoxalase_I_Inhibitors.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Glyoxalase_I_Inhibitors.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Neuraminidase_Inhibitors_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/product/b12382824?utm_src=pdf-body
https://www.benchchem.com/product/b12382824?utm_src=pdf-body
https://www.benchchem.com/product/b12382824?utm_src=pdf-body
https://www.benchchem.com/product/b12382824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Labware: Disposable items such as pipette tips, vials, tubes, and gloves that

have come into contact with ALR-27.

Solutions: Any liquid solutions containing ALR-27.

Crucially, do not mix ALR-27 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS department.[1]

Step 2: Waste Collection and Containerization

Solid Waste: Collect unused or expired solid ALR-27 and contaminated disposable materials

in a designated, leak-proof, and clearly labeled hazardous waste container.[1]

Liquid Waste: Collect solutions containing ALR-27 in a designated, sealed, and properly

labeled waste container. Use a chemically resistant container with a secure screw-on cap.[3]

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated, puncture-resistant sharps container.

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "ALR-27," the CAS number (903639-13-4), and the accumulation start date.

Step 3: Storage of Chemical Waste

Store all ALR-27 waste containers in a designated, well-ventilated, and secure area. This area

should be away from incompatible materials and clearly marked as a hazardous waste

accumulation area.

Step 4: Final Disposal

The primary and recommended method for the disposal of research-grade chemical waste is

through a licensed and approved waste disposal facility, typically arranged by your institution's

EHS department.[2] Under no circumstances should ALR-27 waste be disposed of down the

drain or in the regular trash.

Experimental Protocols Cited
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The disposal procedures outlined above are based on general protocols for the safe handling

and disposal of hazardous laboratory chemicals. Specific experimental protocols for the

inactivation of ALR-27 prior to disposal are not publicly available. Any chemical treatment of the

waste should only be performed after consulting with and receiving approval from your

institution's EHS department.

ALR-27 Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of ALR-27 in a

laboratory setting.
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Logical workflow for the safe disposal of ALR-27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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